Cas no 418786-13-7 ((4-Fluorobenzyl)(2-methoxy-1-methylethyl)amine)
4-Fluorobenzyl)(2-methoxy-1-methylethyl)amine is a fluorinated amine compound featuring a benzyl group substituted with a fluorine atom at the para position, coupled with a methoxy-substituted isopropylamine moiety. This structure imparts unique reactivity and potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom enhances electron-withdrawing properties, influencing binding affinity and metabolic stability in drug design. The methoxy and branched alkyl groups contribute to steric and electronic modulation, making it valuable for fine-tuning molecular properties. Its well-defined structure ensures consistency in synthetic applications, while its stability under standard conditions facilitates handling and storage. Suitable for use in specialized organic transformations.
418786-13-7 structure
Product Name:(4-Fluorobenzyl)(2-methoxy-1-methylethyl)amine
CAS No:418786-13-7
MF:C11H16FNO
MW:197.24924659729
CID:879571
PubChem ID:2853097
Update Time:2025-10-12
(4-Fluorobenzyl)(2-methoxy-1-methylethyl)amine Chemical and Physical Properties
Names and Identifiers
-
- N-(4-Fluorobenzyl)-1-methoxypropan-2-amine
- (4-FLUORO-BENZYL)-(2-METHOXY-1-METHYL-ETHYL)-AMINE
- (4-Fluoro-benzyl)-(2-methoxy-1-methyl-ethyl)-amine hydrochloride
- (4-fluorobenzyl)(2-methoxy-1-methylethyl)amine(SALTDATA: HCl)
- N-[(4-fluorophenyl)methyl]-1-methoxypropan-2-amine
- (4-fluorobenzyl)(2-methoxy-1-methylethyl)amine
- [(4-fluorophenyl)methyl](2-methoxy-isopropyl)amine
- AC1MECPU
- CTK4I5362
- MolPort-000-892-284
- Oprea1_251742
- SBB007235
- SCHEMBL17605007
- VS-04019
- BBL013846
- N-[(4-Fluorophenyl)methyl]-1-methoxy-propan-2-amine
- DTXSID60386110
- 418786-13-7
- AKOS000230688
- AKOS017273245
- CS-0320100
- [(4-fluorophenyl)methyl](1-methoxypropan-2-yl)amine
- AB00089452-01
- STL194206
- (4-Fluorobenzyl)(2-methoxy-1-methylethyl)amine
-
- MDL： MFCD01454834
- Inchi： 1S/C11H16FNO/c1-9(8-14-2)13-7-10-3-5-11(12)6-4-10/h3-6,9,13H,7-8H2,1-2H3
- InChI Key： NDIIJKZDNPQYTK-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CNC(C)COC
Computed Properties
- Exact Mass: 197.12200
- Monoisotopic Mass: 197.121592296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- PSA: 21.26000
- LogP: 2.34110
(4-Fluorobenzyl)(2-methoxy-1-methylethyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010966-500mg |
(4-Fluoro-benzyl)-(2-methoxy-1-methyl-ethyl)-aminehydrochloride |
418786-13-7 | 500mg |
3428CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010966-1g |
(4-Fluoro-benzyl)-(2-methoxy-1-methyl-ethyl)-aminehydrochloride |
418786-13-7 | 1g |
5005CNY | 2021-05-07 | ||
| Fluorochem | 025190-1g |
4-Fluoro-benzyl)-(2-methoxy-1-methyl-ethyl)-aminehydrochloride |
418786-13-7 | 95% | 1g |
￡58.00 | 2022-03-01 | |
| Fluorochem | 025190-5g |
4-Fluoro-benzyl)-(2-methoxy-1-methyl-ethyl)-aminehydrochloride |
418786-13-7 | 95% | 5g |
￡167.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010966-500mg |
(4-Fluoro-benzyl)-(2-methoxy-1-methyl-ethyl)-aminehydrochloride |
418786-13-7 | 500mg |
3428.0CNY | 2021-07-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010966-1g |
(4-Fluoro-benzyl)-(2-methoxy-1-methyl-ethyl)-aminehydrochloride |
418786-13-7 | 1g |
5005.0CNY | 2021-07-10 | ||
| TRC | B435103-50mg |
(4-Fluorobenzyl)(2-methoxy-1-methylethyl)amine |
418786-13-7 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B435103-100mg |
(4-Fluorobenzyl)(2-methoxy-1-methylethyl)amine |
418786-13-7 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B435103-500mg |
(4-Fluorobenzyl)(2-methoxy-1-methylethyl)amine |
418786-13-7 | 500mg |
$ 160.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390770-1g |
N-(4-fluorobenzyl)-1-methoxypropan-2-amine |
418786-13-7 | 95+% | 1g |
￥2979.00 | 2024-05-14 |
(4-Fluorobenzyl)(2-methoxy-1-methylethyl)amine Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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